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An LC-MS/MS method for the determination of aldosterone in human serum/plasma using
Aldosterone-d4 as an internal standard is detailed below. This application note provides a
comprehensive protocol for sample preparation, instrument parameters, and full method
validation.

Introduction

Aldosterone is a steroid hormone from the mineralocorticoid family, synthesized in the adrenal
cortex. It plays a crucial role in regulating blood pressure by managing the balance of sodium
and potassium in the body. Accurate measurement of aldosterone is vital for the diagnosis and
management of conditions like primary aldosteronism, a common cause of secondary
hypertension.[1][2][3]

Traditional immunoassays for aldosterone can suffer from a lack of specificity due to cross-
reactivity with other structurally similar steroids. Liquid chromatography-tandem mass
spectrometry (LC-MS/MS) has emerged as a superior analytical technique, offering higher
sensitivity and specificity for the quantification of aldosterone in biological matrices. This
method overcomes the limitations of immunoassays, providing more accurate and reliable
results.
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This application note describes a validated LC-MS/MS assay for the quantitative analysis of
aldosterone in human plasma or serum, utilizing Aldosterone-d4 as a stable isotope-labeled
internal standard (IS). The protocol covers sample preparation by liquid-liquid extraction (LLE),
chromatographic and mass spectrometric conditions, and a full validation summary according
to regulatory guidelines.

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of aldosterone is depicted below.
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Caption: Overall workflow for aldosterone analysis.

Detailed Protocols
Materials and Reagents
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Reagent Supplier
Aldosterone Sigma-Aldrich
Aldosterone-d4 IsoSciences
Methanol (LC-MS Grade) Fisher Scientific
Acetonitrile (LC-MS Grade) Fisher Scientific
Methyl-tert-butyl ether (MTBE) Sigma-Aldrich
Water (LC-MS Grade) Fisher Scientific
Formic Acid Sigma-Aldrich
Ammonium Fluoride Sigma-Aldrich
Human Serum/Plasma (drug-free) BiolVT

Stock and Working Solutions Preparation

o Aldosterone Stock Solution (1 mg/mL): Accurately weigh and dissolve aldosterone in
methanol.

¢ Aldosterone-d4 Stock Solution (100 pg/mL): Prepare by dissolving in methanol.

o Working Standard Solutions: Serially dilute the aldosterone stock solution with
methanol/water (1:1, v/v) to prepare working standards for calibration curve and quality
control samples.

¢ Internal Standard (IS) Working Solution (500 pg/mL): Dilute the Aldosterone-d4 stock
solution in water/methanol (1:1, v/v).

Calibration Standards and Quality Controls

Prepare calibration standards and quality control (QC) samples by spiking appropriate amounts
of the working standard solutions into charcoal-stripped serum or plasma.
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Sample Type Concentration Range (pg/mL)
Calibration Curve 10 - 5000

QC Low 30 pg/mL

QC Medium 300 pg/mL

QC High 3000 pg/mL

Sample Preparation: Liquid-Liquid Extraction (LLE)

The LLE protocol is designed to efficiently extract aldosterone from the biological matrix while

minimizing interferences.
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Start: 200 pL Plasma/Serum

Add 25 pL of Aldosterone-d4 IS

Vortex (10s) )

i

Add 1 mL of MTBE

Vortex (2 min) )

:

Centrifuge (5 min @ 4000 rpm)>

i

Transfer Supernatant

i

Evaporate to Dryness under N2

i

Reconstitute in 100 pL Mobile Phase

Click to download full resolution via product page

Caption: Liquid-Liquid Extraction (LLE) protocol.
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Protocol Steps:

Pipette 200 pL of plasma/serum sample, calibration standard, or QC into a microcentrifuge
tube.

e Add 25 pL of the Aldosterone-d4 internal standard working solution.

» Vortex for 10 seconds.

e Add 1 mL of methyl-tert-butyl ether (MTBE).

» Vortex for 2 minutes to ensure thorough mixing.

e Centrifuge at 4000 rpm for 5 minutes.

o Carefully transfer the upper organic layer to a clean tube.

o Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.
e Reconstitute the dried residue in 100 pL of the initial mobile phase.

» Vortex briefly and transfer to an autosampler vial for injection.

LC-MS/MS Conditions
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Parameter Setting

Shimadzu Nexera X2 or Waters ACQUITY
LC System

UPLC

C18 reverse phase column (e.g., 2.1 x 100 mm,
Column

1.7 pm)

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Methanol with 0.1% Formic Acid

Flow Rate 0.3 mL/min
Injection Volume 20 pL
Column Temperature 40°C

Gradient

30% B to 95% B over 5 min, hold for 2 min, re-

equilibrate

MS System

Triple Quadrupole Mass Spectrometer (e.g.,
Sciex API 5000, Waters Xevo TQ-S)

lonization Mode

Electrospray lonization (ESI), Negative or

Positive

MRM Transitions

Aldosterone: 361.2 - 315.2 (Quantifier), 361.2
- 97.2 (Qualifier) Aldosterone-d4: 365.4 —
319.1 (Quantifier)

Collision Energy

Optimized for specific instrument (e.g., 15-30
evV)

Source Temp.

500°C

Method Validation

The method was validated according to established bioanalytical method validation guidelines.

The key validation parameters include selectivity, linearity, accuracy, precision, recovery, matrix

effect, and stability.
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Validation Workflow

Method Validation
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Caption: Bioanalytical method validation workflow.

Validation Results Summary

Selectivity: The method demonstrated high selectivity. No significant interfering peaks were
observed at the retention times of aldosterone and Aldosterone-d4 in blank plasma samples
from six different sources.

Linearity and Range: The calibration curve was linear over the concentration range of 10 pg/mL
to 5000 pg/mL. The coefficient of determination (r2) was consistently > 0.995.

Lower Limit of Quantification (LLOQ): The LLOQ was established at 10 pg/mL, with a signal-to-
noise ratio > 10. The precision and accuracy at the LLOQ were within £20%.

Accuracy and Precision: Intra-day and inter-day precision and accuracy were evaluated at
three QC levels. The results met the acceptance criteria of £15% for precision (CV%) and
accuracy (% bias).
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Intra-day Intra-day Inter-day Inter-day
QC Level Precision Accuracy (% Precision Accuracy (%
(CV%) Bias) (CV%) Bias)
Low (30 pg/mL) <5% + 5% <7% + 6%
Medium (300
< 4% + 4% < 6% +5%
pg/mL)
High (3000
< 3% + 3% <5% + 4%
pg/mL)

Recovery: The extraction recovery of aldosterone was determined by comparing the analyte
response in pre-extraction spiked samples to post-extraction spiked samples. The recovery
was consistent and reproducible across all QC levels.

QC Level Mean Extraction Recovery (%)
Low (30 pg/mL) 96.5
Medium (300 pg/mL) 98.2
High (3000 pg/mL) 97.1

Matrix Effect: The matrix effect was assessed by comparing the peak area of aldosterone in
post-extraction spiked samples with that of neat solutions. The results indicated no significant
ion suppression or enhancement. The coefficient of variation of the I1S-normalized matrix factor

was < 15%.

Stability: Aldosterone stability was evaluated under various conditions to ensure sample
integrity during handling and storage.
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Stability Test Condition Result

Freeze-Thaw 3 cycles at -80°C Stable

Short-Term 24 hours at room temperature Stable

Long-Term 3 months at -80°C Stable

Post-Preparative 48 hours in autosampler (4°C) Stable
Conclusion

A highly sensitive, specific, and robust LC-MS/MS method for the quantification of aldosterone
in human plasma/serum has been successfully developed and validated. The use of
Aldosterone-d4 as an internal standard ensures high accuracy and precision. The method
demonstrates excellent linearity, recovery, and stability, making it suitable for routine clinical
research and drug development applications requiring accurate aldosterone measurement. The
detailed protocols provided herein can be readily implemented in a bioanalytical laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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